Cas no 2228665-69-6 (2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228665-69-6
• MF: C₁₁H₁₀F₂O₄S
• MW: 276.256509304047
• CID: 5893391
• PubChem ID: 165716506
• Update Time: 2025-11-01

2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228665-69-6
• EN300-1990038
• 2,2-difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid
• 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H10F2O4S/c1-18(16,17)8-4-2-7(3-5-8)10(9(14)15)6-11(10,12)13/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： HYJNHQMLEYIXKW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(C(=O)O)CC1(F)F)(=O)=O

Computed Properties

• Exact Mass: 276.02678629g/mol
• Monoisotopic Mass: 276.02678629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8Ų

Additional information on 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid (CAS No: 2228665-69-6)

2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2228665-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring, fluoro substituents, and a methanesulfonylphenyl group, which collectively contribute to its unique chemical properties and potential biological activities.

The structural features of 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid make it an intriguing candidate for further exploration in drug discovery. The cyclopropane moiety is known for its high ring strain, which can be exploited to enhance binding affinity to biological targets. Additionally, the fluoro substituents are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability and binding interactions. The methanesulfonylphenyl group introduces a polar moiety that can improve solubility and interactions with biological receptors.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of cyclopropane-containing compounds. Studies have demonstrated that such molecules can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The presence of both fluoro and methanesulfonyl groups in 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid suggests that it may possess enhanced pharmacokinetic profiles compared to simpler analogs.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The cyclopropane ring can serve as a rigid scaffold that mimics the transition state of enzymatic reactions, while the fluoro and methanesulfonyl groups can be tailored to optimize binding interactions. This combination of features makes 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid a promising candidate for further investigation in the context of enzyme inhibition.

Recent research has highlighted the importance of fluorine atoms in pharmaceutical molecules due to their ability to influence both pharmacokinetic and pharmacodynamic properties. The fluorine atoms in 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid are expected to enhance metabolic stability and improve oral bioavailability, which are critical factors for drug efficacy. Furthermore, the methanesulfonylphenyl group can serve as a hydrogen bond acceptor, increasing the compound's ability to interact with biological targets.

The synthesis of 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid presents several challenges due to the complexity of its structure. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the cyclopropane ring with high precision. Additionally, protective group strategies have been utilized to ensure the selective introduction of functional groups at different positions on the molecule.

The potential applications of 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid extend beyond enzyme inhibition. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating signaling pathways associated with inflammation. The combination of cyclopropane, fluoro, and methanesulfonylphenyl groups may enable it to interact with multiple targets simultaneously, leading to synergistic effects that enhance therapeutic outcomes.

In conclusion, 2,2-Difluoro-1-(4-methanesulfonylphenyl)cyclopropane-1-carboxylic acid (CAS No: 2228665-69-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at developing novel therapeutic agents. As synthetic methodologies continue to advance, it is likely that more complex derivatives will be synthesized and evaluated for their pharmacological properties.